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Compound of Interest

Compound Name:
N-(3-Hydroxytetradecanoyl)-DL-

homoserine lactone

Cat. No.: B175380 Get Quote

Essential Safety and Handling of N-(3-
Hydroxytetradecanoyl)-DL-homoserine lactone
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety, handling, and disposal information for N-(3-
Hydroxytetradecanoyl)-DL-homoserine lactone (CAS 172670-99-4). As a member of the N-

acyl-homoserine lactone (AHL) family, this compound is a crucial tool in studying bacterial

quorum sensing, a cell-to-cell communication process that regulates gene expression in many

gram-negative bacteria.[1] Adherence to strict safety protocols is mandatory due to its acute

oral toxicity.

Immediate Safety Information
Hazard Classification: N-(3-Hydroxytetradecanoyl)-DL-homoserine lactone is classified as

Acute Toxicity, Oral, Category 3.

Signal Word: Danger

Hazard Statement: H301 - Toxic if swallowed.

Pictogram: GHS06 (Skull and Crossbones)
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Personal Protective Equipment (PPE) and Handling
Given the compound's acute oral toxicity, engineering controls (such as a fume hood) should

be the primary method of exposure control. When handling the solid powder, the following

personal protective equipment is essential.

PPE Category Specification Rationale

Eye Protection

Chemical safety glasses or

goggles compliant with EN 166

(EU) or ANSI Z87.1 (US)

standards.

Protects eyes from contact

with the powdered substance.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber) meeting

EN 374 standards. Inspect

gloves prior to use.

Prevents skin contact. Use

proper glove removal

technique to avoid

contaminating skin.

Body Protection

Laboratory coat. For larger

quantities or where significant

dust generation is possible,

consider impervious clothing.

Minimizes the risk of skin

contamination.

Respiratory Protection

For operations where dust may

be generated, a NIOSH-

approved N95 (US) or FFP2

(EU) particulate respirator is

recommended.

Prevents inhalation of the

powdered compound.

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Read and understand the available safety information thoroughly.

Ensure a safety shower and eyewash station are readily accessible.

Work within a properly functioning chemical fume hood to minimize inhalation exposure.
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Gather all necessary PPE and ensure it is in good condition.

Handling the Solid Compound:

The compound is typically a white to off-white powder.

Store the container locked up and in a cool, dry, well-ventilated area at -20°C for long-term

stability.

When weighing or transferring the powder, do so carefully to avoid creating dust.

Do not eat, drink, or smoke in the handling area.

Creating Solutions:

N-(3-Hydroxytetradecanoyl)-DL-homoserine lactone is soluble in organic solvents such

as Dimethylformamide (DMF) and acetonitrile.

When dissolving, add the solvent to the solid slowly to prevent splashing.

Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.

Clean the work area and decontaminate any equipment used.

Emergency and First Aid Procedures
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Exposure Route First Aid Measures

If Swallowed

Immediately call a POISON CENTER or

doctor/physician. Rinse mouth with water. Do

not induce vomiting.

If Inhaled

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, give artificial respiration. Seek medical

attention.

In Case of Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing.

In Case of Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Disposal Plan
All waste containing N-(3-Hydroxytetradecanoyl)-DL-homoserine lactone must be treated

as hazardous waste.

Unused Product:

Dispose of surplus and non-recyclable solutions to a licensed disposal company.

Do not allow the product to enter drains.

Contaminated Materials:

Contaminated labware, PPE (gloves, etc.), and other materials should be collected in a

designated, sealed, and clearly labeled hazardous waste container.

Regulatory Compliance:
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Disposal must be in accordance with all applicable federal, state, and local environmental

regulations.

Visualization of a Generalized Quorum Sensing
Pathway
N-(3-Hydroxytetradecanoyl)-DL-homoserine lactone is an autoinducer in bacterial quorum

sensing. The diagram below illustrates a generalized workflow of how AHL molecules like this

one regulate gene expression. At low cell density, the autoinducer diffuses out of the cell. As

the bacterial population grows, the concentration of the autoinducer increases, causing it to

diffuse back into the cells and bind to a transcriptional regulator, which then activates or

represses target gene expression.[2]
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Caption: Generalized workflow of AHL-mediated quorum sensing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b175380?utm_src=pdf-body-img
https://www.benchchem.com/product/b175380?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. N-Butanoyl-L-homoserine lactone - CAS-Number 67605-85-0 - Order from Chemodex
[chemodex.com]

2. N-Acyl homoserine lactone - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Personal protective equipment for handling N-(3-
Hydroxytetradecanoyl)-DL-homoserine lactone]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b175380#personal-protective-equipment-
for-handling-n-3-hydroxytetradecanoyl-dl-homoserine-lactone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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